Cas no 5444-26-8 (4H-Pyrazolo[3,4-d]pyrimidin-4-one,1,5-dihydro-1-methyl-6-(methylamino)-)
5444-26-8 structure
Product Name:4H-Pyrazolo[3,4-d]pyrimidin-4-one,1,5-dihydro-1-methyl-6-(methylamino)-
CAS No:5444-26-8
MF:C7H9N5O
MW:179.179260015488
CID:387072
PubChem ID:135399242
Update Time:2025-04-19
4H-Pyrazolo[3,4-d]pyrimidin-4-one,1,5-dihydro-1-methyl-6-(methylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 4H-Pyrazolo[3,4-d]pyrimidin-4-one,1,5-dihydro-1-methyl-6-(methylamino)-
- 1-methyl-6-(methylamino)-2H-pyrazolo[3,4-d]pyrimidin-4-one
- SCHEMBL14898534
- 1-Methyl-6-(methylamino)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
- 1-methyl-6-(methylamino)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
- 1-methyl-6-(methylamino)-1,2-dihydro-4h-pyrazolo[3,4-d]pyrimidin-4-one
- 5444-26-8
- DTXSID40280920
- NSC-19079
- NSC19079
-
- Inchi: 1S/C7H9N5O/c1-8-7-10-5-4(6(13)11-7)3-9-12(5)2/h3H,1-2H3,(H2,8,10,11,13)
- InChI Key: ZSDQIHRCKCAGTH-UHFFFAOYSA-N
- SMILES: O=C1C2C=NN(C)C=2N=C(NC)N1
Computed Properties
- Exact Mass: 179.08087
- Monoisotopic Mass: 179.081
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 71.3Ų
Experimental Properties
- Density: 1.58
- Boiling Point: 301.9°C at 760 mmHg
- Flash Point: 136.4°C
- Refractive Index: 1.753
- PSA: 69.09
4H-Pyrazolo[3,4-d]pyrimidin-4-one,1,5-dihydro-1-methyl-6-(methylamino)- Related Literature
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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